N-(2,4-difluorobenzyl)-2-(2-oxo-5-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: N-[(2,4-difluorophenyl)methyl]-2-[2-oxo-5-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]acetamide
• InChI: InChI=1S/C20H14F2N4O3S/c21-15-3-1-12(16(22)7-15)8-23-17(27)10-26-9-13(2-4-18(26)28)20-24-19(25-29-20)14-5-6-30-11-14/h1-7,9,11H,8,10H2,(H,23,27)
• InChI Key: IALFFUWHYABTMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)CNC(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C20H14F2N4O3S
• Molecular Weight: 428.4 g/mol

Description

N-(2,4-difluorobenzyl)-2-(2-oxo-5-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H14F2N4O3S and its molecular weight is 428.41. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis and Antitumor Evaluation

A study focused on the synthesis of different heterocyclic derivatives, including ones related to the compound , showed that these compounds revealed high inhibitory effects against various human cancer cell lines. This study indicates the potential application of these compounds in antitumor therapies (H. Shams et al., 2010).

Src Kinase Inhibitory and Anticancer Activities

Research on similar compounds, particularly focusing on the role of pyridine ring and N-benzyl substitution, showed inhibitory activities against Src kinase. This kinase is significant in cancer development, indicating the compound's potential in cancer treatment (Asal Fallah-Tafti et al., 2011).

Metal–Organic Frameworks for Dye Adsorption

A novel metal-organic framework (MOF) containing similar structural components was synthesized for effectively removing anionic dye from aqueous solutions. This suggests the compound's utility in environmental applications, particularly in water purification (Lun Zhao et al., 2020).

Antimicrobial and Hemolytic Activity

Compounds structurally related to the query compound were prepared and screened for antimicrobial and hemolytic activity. Most compounds showed activity against selected microbial species, indicating their potential as antimicrobial agents (Samreen Gul et al., 2017).

Antimicrobial Activities

Another study synthesizing new compounds starting from isonicotinic acid hydrazide evaluated their antimicrobial activities, revealing that they showed good or moderate activity against various microbial strains (Hacer Bayrak et al., 2009).